Cas no 953724-47-5 (N-4-(1-aminoethyl)phenylpropanamide)

• Product Name: N-4-(1-aminoethyl)phenylpropanamide
• CAS No: 953724-47-5
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 4667107
• Update Time: 2025-05-21

N-4-(1-aminoethyl)phenylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-[4-(1-aminoethyl)phenyl]-
• N-4-(1-aminoethyl)phenylpropanamide

• Inchi： 1S/C11H16N2O/c1-3-11(14)13-10-6-4-9(5-7-10)8(2)12/h4-8H,3,12H2,1-2H3,(H,13,14)
• InChI Key： BWTIUPUITBLRGP-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(N)C)C=C1)(=O)CC

Additional information on N-4-(1-aminoethyl)phenylpropanamide

Introduction to N-4-(1-aminoethyl)phenylpropanamide (CAS No. 953724-47-5)

N-4-(1-aminoethyl)phenylpropanamide, with the CAS number 953724-47-5, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an aminoethyl group attached to a phenylpropanamide moiety. The combination of these functional groups endows the molecule with a range of interesting properties that make it a valuable candidate for further investigation.

The chemical formula of N-4-(1-aminoethyl)phenylpropanamide is C₁₂H₁₇NO₂. Its molecular weight is approximately 203.26 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 4-(1-aminoethyl)phenylacetic acid with an appropriate amine, followed by deprotection and purification steps. The resulting product is a white crystalline solid that is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO).

In terms of its physical and chemical properties, N-4-(1-aminoethyl)phenylpropanamide exhibits moderate stability under standard laboratory conditions. It has a melting point of around 100-105°C and a boiling point that exceeds 300°C at atmospheric pressure. The compound is also known to have a pKa value of approximately 9.5, indicating that it can exist in both protonated and deprotonated forms depending on the pH of the solution.

Recent research has focused on the biological activities and potential therapeutic applications of N-4-(1-aminoethyl)phenylpropanamide. Studies have shown that this compound exhibits significant anti-inflammatory properties, making it a promising candidate for the development of new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that N-4-(1-aminoethyl)phenylpropanamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, N-4-(1-aminoethyl)phenylpropanamide has also been investigated for its analgesic properties. A study conducted by researchers at the University of California, San Francisco, demonstrated that this compound significantly reduced pain responses in animal models of neuropathic pain. The mechanism underlying this analgesic effect is thought to involve the modulation of nociceptive pathways in the central nervous system, although further research is needed to fully elucidate this mechanism.

The pharmacokinetic profile of N-4-(1-aminoethyl)phenylpropanamide has also been studied extensively. Research indicates that the compound has good oral bioavailability and a relatively long half-life, which are desirable properties for a potential therapeutic agent. However, some studies have noted that the compound may undergo extensive metabolism in the liver, leading to the formation of several metabolites. Understanding these metabolic pathways is crucial for optimizing the dosing and formulation strategies for clinical use.

Clinical trials involving N-4-(1-aminoethyl)phenylpropanamide are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at doses up to 50 mg/kg, with no serious adverse events reported. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, N-4-(1-aminoethyl)phenylpropanamide (CAS No. 953724-47-5) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure and diverse biological activities make it a promising candidate for the development of new therapeutic agents for various conditions, including inflammatory diseases and pain management. Ongoing research efforts aim to further characterize this compound and optimize its use in clinical settings.